Cas no 881830-36-0 (3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde
• CAS No: 881830-36-0
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD19443541
• CID: 5226506
• Update Time: 2026-03-07

3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde

• MDL： MFCD19443541
• Inchi： 1S/C14H10F2O2/c15-12-4-2-1-3-11(12)9-18-14-6-5-10(8-17)7-13(14)16/h1-8H,9H2
• InChI Key： CVKWFAOPTKYQAF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC=CC=C2F)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 371.6±32.0 °C at 760 mmHg
• Flash Point: 172.4±20.0 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde

Professional Introduction to 3-Fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde (CAS No. 881830-36-0)

3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 881830-36-0, possesses a distinct molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts unique electronic and steric properties, which are exploited in the development of novel therapeutic agents.

The compound’s molecular formula, C₁₄H₁₁FO₂, reflects its composition and suggests a complex interplay of functional groups that contribute to its reactivity and potential applications. The benzaldehyde core, a well-known aldehyde functional group, serves as a versatile building block in organic synthesis, particularly in the construction of more intricate molecular architectures. The incorporation of fluorine atoms, a common practice in modern drug design, enhances the metabolic stability and binding affinity of the resulting compounds.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their demonstrated efficacy in improving pharmacokinetic profiles. Specifically, the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, leading to optimized interactions with biological targets. This principle has been extensively explored in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds.

The structural motif of 3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde positions it as a promising candidate for further derivatization. Researchers have leveraged this compound to synthesize novel scaffolds with enhanced binding affinity to protein targets. For instance, studies have demonstrated its utility in generating potent inhibitors of tyrosine kinases, which are implicated in various signaling pathways associated with cancer progression. The methoxy group at the para position relative to the aldehyde functionality provides an additional handle for chemical modification, enabling the introduction of further pharmacophores or improving solubility characteristics.

The role of fluorine substitution in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. These include increased lipophilicity, reduced metabolic clearance, and enhanced binding selectivity. The dual fluorination strategy employed in 3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde is particularly noteworthy, as it allows for fine-tuning of these properties through steric and electronic modulation.

Recent advances in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques have been instrumental in predicting the binding modes of 3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde with target proteins, guiding the design of more effective derivatives. These computational approaches complement experimental efforts by providing rapid screening tools and insights into structure-activity relationships.

The synthesis of this compound typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination protocols, have been employed to construct the desired molecular framework efficiently. The availability of high-quality starting materials and robust synthetic routes is crucial for achieving scalable production.

In conclusion, 3-fluoro-4-[(2-fluorophenyl)methoxy]benzaldehyde (CAS No. 881830-36-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for developing next-generation therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play a pivotal role in shaping the future of drug discovery and development.